Cas no 1226459-36-4 (2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide)

• Product Name: 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• CAS No: 1226459-36-4
• MF: C₂₁H₁₉ClN₄O₃S₂
• MW: 474.983560800552
• CID: 5472412
• Update Time: 2025-10-28

2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, N-[2-[4-(aminosulfonyl)phenyl]ethyl]-6-(4-chlorophenyl)-
• 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• Inchi： 1S/C21H19ClN4O3S2/c22-16-5-3-15(4-6-16)19-12-26-17(13-30-21(26)25-19)11-20(27)24-10-9-14-1-7-18(8-2-14)31(23,28)29/h1-8,12-13H,9-11H2,(H,24,27)(H2,23,28,29)
• InChI Key： PJBVMGPLMNWIKK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC2=CC=C(S(N)(=O)=O)C=C2)=O)N2C=C(C3=CC=C(Cl)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide (CAS No. 1226459-36-4): An Overview

2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide (CAS No. 1226459-36-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazothiazole and sulfonamide moieties, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is characterized by a central imidazothiazole core linked to a sulfonamide group through an acetamide moiety. The presence of the 4-chlorophenyl substituent on the imidazothiazole ring and the 4-sulfamoylphenyl substituent on the acetamide group imparts unique pharmacological properties to this compound. These structural features contribute to its potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the broad spectrum of biological activities exhibited by 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide. One of the most notable applications is its use as an antiparasitic agent. Research has shown that this compound demonstrates potent activity against various parasitic infections, including those caused by protozoan parasites such as Plasmodium falciparum, the causative agent of malaria. The mechanism of action involves disruption of parasite metabolism and inhibition of key enzymes essential for their survival.

In addition to its antiparasitic properties, 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound exhibits significant antibacterial effects against both Gram-positive and Gram-negative bacteria. The sulfonamide moiety is particularly important in this context, as it is known to inhibit bacterial dihydropteroate synthase, a key enzyme in the folate biosynthesis pathway.

The potential therapeutic applications of 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide extend beyond infectious diseases. Recent research has explored its anticancer properties, with promising results in preclinical studies. This compound has shown selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves induction of apoptosis and inhibition of cell proliferation through modulation of signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide have also been studied in detail. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

In terms of safety and toxicity profiles, initial studies have shown that 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide has a relatively low toxicity profile at therapeutic doses. However, further investigations are needed to fully characterize its safety in humans. Preclinical toxicology studies have not reported any significant adverse effects at doses relevant for therapeutic use.

The synthesis of 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Key steps include the formation of the imidazothiazole core through cyclization reactions and the subsequent attachment of the sulfonamide group via acylation reactions. The overall yield and purity of the final product are critical factors in ensuring its suitability for pharmaceutical applications.

In conclusion, 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide (CAS No. 1226459-36-4) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge from ongoing studies, this compound may play a significant role in addressing unmet medical needs in various disease areas.